Cas no 28679-16-5 (Trimethylhexamethylene Diisocyanate(2,2,4-and2,4,4-mixture))

Trimethylhexamethylene Diisocyanate (TMHDI), a mixture of 2,2,4- and 2,4,4-isomers, is an aliphatic diisocyanate known for its excellent weatherability and chemical resistance. Its symmetrical structure contributes to enhanced stability and durability in polyurethane applications. TMHDI offers low viscosity and good compatibility with various polyols, facilitating processing in coatings, adhesives, and elastomers. The product exhibits superior UV resistance and color retention, making it suitable for high-performance outdoor applications. Its aliphatic nature ensures minimal yellowing over time compared to aromatic diisocyanates. TMHDI is commonly used in automotive, industrial, and specialty coatings where long-term performance and aesthetic qualities are critical. Proper handling is essential due to its reactivity with moisture and amines.

Trimethylhexamethylene Diisocyanate(2,2,4-and2,4,4-mixture) structure

28679-16-5 structure

Product Name:Trimethylhexamethylene Diisocyanate(2,2,4-and2,4,4-mixture)

CAS No:28679-16-5

MF:C₁₁H₁₈N₂O₂

MW:210.272822856903

MDL:MFCD00040422

CID:266810

PubChem ID:87576959

Update Time:2026-05-14

Trimethylhexamethylene Diisocyanate(2,2,4-and2,4,4-mixture) Chemical and Physical Properties

Names and Identifiers

- Hexane,1,6-diisocyanatotrimethyl-
- Trimethylhexamethylene Diisocyanate (2,2,4- and 2,4,4- mixture)
- Trimethylhexamethylene Diisocyanate (2,2,4- and 2,4,4- mixture),TMDI
- 1,6-diisocyanatotrimethylhexane
- Diisocyanatotrimethylhexyl
- Einecs 249-151-6
- Hexane,1,6-diisocyanatotrimethyl
- TMDI
- trimethylhexa-1,6-diyl diisocyanate
- Trimethylhexa-1,6-diyldiisocyanat
- trimethylhexamethyleneisocyanate
- Un2328
- Trimethylhexamethylene diisocyanate
- Trimethylhexamethylene isocyanate
- Trimethylhexamethylene Diisocyanate(2,2,4-and2,4,4-mixture)
- MDL： MFCD00040422
- Inchi： InChI=1S/2C11H18N2O2/c1-10(7-13-9-15)6-11(2,3)4-5-12-8-14;1-10(4-5-12-8-14)6-11(2,3)7-13-9-15/h2*10H,4-7H2,1-3H3
- InChI Key： XLRHAAFCQUDHHF-UHFFFAOYSA-N
- SMILES： CC(CC(C)(C)CCN=C=O)CN=C=O.CC(CCN=C=O)CC(C)(C)CN=C=O

Computed Properties

Exact Mass: 210.13700
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 30
Rotatable Bond Count: 14
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 4.5
Topological Polar Surface Area: 58.9

Experimental Properties

Color/Form: Not determined
Density: 1,02 g/cm3
Boiling Point: 149°C
Refractive Index: 1.4620 to 1.4640
PSA: 58.86000
LogP: 2.24300
Solubility: Not determined
Sensitiveness: Sensitive to heat and humidity

Trimethylhexamethylene Diisocyanate(2,2,4-and2,4,4-mixture) Security Information

Symbol:
Prompt：dangerous
Hazard Statement： H301+H311+H331-H317-H334
Warning Statement： P261-P264-P270-P271-P272-P280-P284-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P403+P233-P405-P501
Hazardous Material transportation number：UN 2206
Hazard Category Code： 23/24/25-40-42-36/37/38-23
Safety Instruction： S26; S36/37/39; S45
Hazardous Material Identification：
Risk Phrases：R23/24/25; R40
HazardClass：6.1
PackingGroup：III
Storage Condition：0-10°C

Trimethylhexamethylene Diisocyanate(2,2,4-and2,4,4-mixture) Pricemore >>

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